Cas no 1261811-54-4 (4-methylthiophene-3-carbonyl chloride)

• Product Name: 4-methylthiophene-3-carbonyl chloride
• CAS No: 1261811-54-4
• MF: C₆H₅ClOS
• MW: 160.621299505234
• CID: 4583813
• PubChem ID: 75356578
• Update Time: 2024-03-01

4-methylthiophene-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-methylthiophene-3-carbonyl chloride
• 3-Thiophenecarbonyl chloride, 4-methyl-

• Inchi： 1S/C6H5ClOS/c1-4-2-9-3-5(4)6(7)8/h2-3H,1H3
• InChI Key： SOEMAEIKZZXWBN-UHFFFAOYSA-N
• SMILES： C(Cl)(C1C(C)=CSC=1)=O

Computed Properties

• Exact Mass: 159.9749636g/mol
• Monoisotopic Mass: 159.9749636g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 45.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives